2-acetamido-N-(1-(3-(3,4-dimethylphenyl)-1H-pyrazole-5-carbonyl)piperidin-4-yl)acetamide
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Description
2-acetamido-N-(1-(3-(3,4-dimethylphenyl)-1H-pyrazole-5-carbonyl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C21H27N5O3 and its molecular weight is 397.479. The purity is usually 95%.
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Scientific Research Applications
Chloroacetamide Herbicides
Chloroacetamides like 2-acetamido-N-(1-(3-(3,4-dimethylphenyl)-1H-pyrazole-5-carbonyl)piperidin-4-yl)acetamide have been studied for their use as herbicides. Specifically, they are employed in controlling annual grasses and broad-leaved weeds in various crops like cotton, brassicas, maize, and soyabeans. (Weisshaar & Böger, 1989).
Antimicrobial Nano-Materials
Piperidine derivatives of this compound have been explored for their antimicrobial properties. These compounds, obtained through reactions with benzothiazole-2-yl acetamides, showed notable effectiveness against pathogenic bacteria and Candida species. Their structures were confirmed via spectral data and elemental analysis. (Mokhtari & Pourabdollah, 2013).
Crystal Structure Studies
Investigations into the crystal structure of related compounds have provided insights into their potential applications in material science. For instance, the structure of N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide was determined, revealing significant intermolecular interactions that could influence material properties. (Ismailova et al., 2014).
Therapeutic Applications in Alzheimer's Disease
A class of 1H-pyrazolo[3,4-b]pyridine derivatives, including this compound, has been identified as potent inhibitors of acetylcholinesterase and amyloid β aggregation, suggesting potential therapeutic applications in Alzheimer's disease. Their synthesis, biological evaluation, and molecular docking studies highlighted their potential efficacy. (Umar et al., 2019).
Chemical Synthesis and Novel Derivatives
Research has also been conducted on the utility of chloroacetonitrile in creating novel pyrazole and thiazole derivatives of this compound, which could have various applications in organic synthesis and potentially in pharmacology. (Khalil et al., 2017).
properties
IUPAC Name |
2-acetamido-N-[1-[3-(3,4-dimethylphenyl)-1H-pyrazole-5-carbonyl]piperidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O3/c1-13-4-5-16(10-14(13)2)18-11-19(25-24-18)21(29)26-8-6-17(7-9-26)23-20(28)12-22-15(3)27/h4-5,10-11,17H,6-9,12H2,1-3H3,(H,22,27)(H,23,28)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLOKIBRGUCCCGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NNC(=C2)C(=O)N3CCC(CC3)NC(=O)CNC(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.